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Compound of Interest

Compound Name: 2-(N-Ethylanilino)ethanol

Cat. No.: B147036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key suppliers of 2-(N-
Ethylanilino)ethanol for research purposes. It includes a comprehensive table of suppliers

with product specifications, a detailed experimental protocol for a common application, and

visualizations of a relevant biological signaling pathway. This guide is intended to assist

researchers in sourcing this chemical compound and understanding its practical application in

a laboratory setting.

Key Suppliers and Product Specifications
2-(N-Ethylanilino)ethanol is available from several reputable chemical suppliers that cater to

the research and development community. The following table summarizes key suppliers and

their typical product specifications for easy comparison.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity Form

Sigma-

Aldrich

2-(N-

Ethylanilino

)ethanol

92-50-2 C₁₀H₁₅NO 165.23 ≥99% Solid

TCI

America

2-(N-

Ethylanilino

)ethanol

92-50-2 C₁₀H₁₅NO 165.23
>98.0%

(GC)
Solid

Santa Cruz

Biotechnol

ogy

2-(N-

Ethylanilino

)ethanol

92-50-2 C₁₀H₁₅NO 165.23 - -

J&K

Scientific

2-(N-

Ethylanilino

)ethanol

92-50-2 C₁₀H₁₅NO 165.23 99% -

BOC

Sciences

2-(N-

Ethylanilino

)ethanol

92-50-2 C₁₀H₁₅NO - - -

Experimental Protocol: Synthesis of an Azo Dye
(Disperse Red 1)
2-(N-Ethylanilino)ethanol is a key precursor in the synthesis of various dyes. One common

application is in the preparation of azo dyes through a coupling reaction. The following protocol

details the synthesis of Disperse Red 1, where 2-(N-Ethylanilino)ethanol acts as the coupling

agent.

Materials:

p-Nitroaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)
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2-(N-Ethylanilino)ethanol

Sodium Hydroxide (NaOH)

Ethanol

Distilled Water

Ice

Procedure:

Step 1: Diazotization of p-Nitroaniline

In a beaker, dissolve a specific molar amount of p-nitroaniline in a mixture of concentrated

hydrochloric acid and water.

Cool the resulting solution to 0-5 °C in an ice bath with constant stirring.

Prepare a solution of sodium nitrite (1.0-1.1 molar equivalents) in cold distilled water.

Slowly add the sodium nitrite solution dropwise to the cooled p-nitroaniline solution, ensuring

the temperature remains between 0-5 °C.

Stir the mixture for an additional 30 minutes at this temperature to ensure the complete

formation of the diazonium salt. The resulting solution contains the diazonium salt of p-

nitroaniline.

Step 2: Azo Coupling Reaction

In a separate beaker, dissolve 2-(N-Ethylanilino)ethanol (1 molar equivalent) in an

appropriate solvent, such as a dilute acidic solution (e.g., acetic acid).

Cool this solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution from Step 1 to the cold 2-(N-
Ethylanilino)ethanol solution with vigorous stirring.
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Maintain the temperature at 0-5 °C and adjust the pH of the reaction mixture to be weakly

acidic (pH 4-5) to facilitate the coupling reaction.

A brightly colored precipitate of the azo dye (Disperse Red 1) will form.

Continue stirring the mixture in the ice bath for 1-2 hours to ensure the reaction goes to

completion.

Step 3: Isolation and Purification

Collect the precipitated dye by vacuum filtration.

Wash the solid product thoroughly with cold water.

The crude dye can be further purified by recrystallization from a suitable solvent, such as

ethanol.

Biological Activity and Signaling Pathway
Recent research has identified 2-(N-Ethylanilino)ethanol as a selective inhibitor of ErbB2

(also known as HER2/Neu), a receptor tyrosine kinase.[1] Overexpression of ErbB2 is

implicated in various cancers, making it a significant therapeutic target. Inhibition of ErbB2 can

lead to the induction of apoptosis (programmed cell death) in cancer cells.

The ErbB2 signaling pathway is a complex network that regulates cell proliferation,

differentiation, and survival.[2][3] Ligand binding to ErbB family receptors (EGFR, ErbB3,

ErbB4) leads to the formation of heterodimers with ErbB2.[4] This dimerization activates the

intrinsic kinase activity of the receptors, leading to autophosphorylation of tyrosine residues in

their cytoplasmic tails.[1] These phosphorylated sites serve as docking points for various

signaling proteins, initiating downstream cascades such as the RAS/RAF/MAPK and PI3K/Akt

pathways, which are crucial for cell growth and survival.[3][5]

By inhibiting ErbB2, 2-(N-Ethylanilino)ethanol can disrupt these downstream signaling

pathways, leading to cell cycle arrest and apoptosis.
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The following diagrams illustrate the experimental workflow for azo dye synthesis and the

ErbB2 signaling pathway.

Step 1: Diazotization

Step 2: Azo Coupling Step 3: Isolation & Purification

p-Nitroaniline HCl, NaNO₂

0-5 °C
p-Nitrobenzene

diazonium chloride

Weakly Acidic
0-5 °C2-(N-Ethylanilino)ethanol Disperse Red 1

(Azo Dye Precipitate) Vacuum Filtration Washing (Cold Water) Recrystallization (Ethanol) Purified
Disperse Red 1

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Disperse Red 1.
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Caption: Simplified ErbB2 (HER2) signaling pathway and the inhibitory action of 2-(N-
Ethylanilino)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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